Cas no 1261808-87-0 (3,5-Bis(2,4,5-trichlorophenyl)picolinaldehyde)

• Product Name: 3,5-Bis(2,4,5-trichlorophenyl)picolinaldehyde
• CAS No: 1261808-87-0
• MF: C₁₈H₇Cl₆NO
• MW: 465.972278833389
• CID: 4966114
• Update Time: 2025-10-18

3,5-Bis(2,4,5-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,4,5-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C18H7Cl6NO/c19-12-4-16(23)14(21)2-9(12)8-1-11(18(7-26)25-6-8)10-3-15(22)17(24)5-13(10)20/h1-7H
• InChI Key： ZWIGXGCXLINJFD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(C=O)=NC=C(C2C=C(C(=CC=2Cl)Cl)Cl)C=1)Cl)Cl

Computed Properties

• Exact Mass: 464.862930 g/mol
• Monoisotopic Mass: 462.865880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 30
• Molecular Weight: 466.0

Additional information on 3,5-Bis(2,4,5-trichlorophenyl)picolinaldehyde

3,5-Bis(2,4,5-Trichlorophenyl)Picolinaldehyde: A Comprehensive Overview

3,5-Bis(2,4,5-Trichlorophenyl)Picolinaldehyde, also known by its CAS number 1261808-87-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a picolinaldehyde backbone substituted with two trichlorophenyl groups at the 3 and 5 positions. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of 3,5-Bis(2,4,5-Trichlorophenyl)Picolinaldehyde involves a series of carefully controlled chemical reactions. Typically, the starting material is picolinaldehyde, which undergoes substitution reactions with trichlorophenyl groups in a stepwise manner. The reaction conditions are optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis process, making it more environmentally friendly and cost-effective.

One of the most notable applications of this compound is in the field of materials science, particularly in the development of advanced polymers and coatings. The trichlorophenyl groups in the molecule contribute to its high thermal stability and resistance to UV degradation, making it an ideal candidate for use in high-performance materials. For instance, researchers have recently explored its potential as a stabilizer in polymer matrices subjected to harsh environmental conditions.

In addition to its industrial applications, 3,5-Bis(2,4,5-Trichlorophenyl)Picolinaldehyde has also gained attention in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a promising lead compound for drug discovery. Recent studies have focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways associated with chronic diseases such as cancer and neurodegenerative disorders.

The compound's electronic properties also make it a valuable tool in organic electronics. Its ability to act as an electron acceptor in donor-acceptor systems has been leveraged in the development of organic photovoltaic devices (OPVs). Researchers have reported improved power conversion efficiencies when incorporating this compound into OPV architectures due to its favorable energy levels and strong electron-accepting capabilities.

From an environmental standpoint, understanding the fate and behavior of 3,5-Bis(2,4,5-Trichlorophenyl)Picolinaldehyde in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions. These studies suggest that while the compound is relatively stable under ambient conditions, specific microbial communities can facilitate its breakdown into less complex compounds.

In conclusion, 3,5-Bis(2,4,5-Trichlorophenyl)Picolinaldehyde (CAS No: 1261808-87-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure continues to drive innovative research aimed at unlocking its full potential in materials science, medicinal chemistry, and beyond. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science.